Cas no 1099772-08-3 (1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide
• CAS No: 1099772-08-3
• MF: C₁₆H₁₆ClN₃O₅S₂
• MW: 429.89834022522
• CID: 6546036
• Update Time: 2025-05-21

1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide

• Inchi： 1S/C16H16ClN3O5S2/c17-14-7-8-15(26-14)27(24,25)19-9-2-1-6-13(19)16(21)18-11-4-3-5-12(10-11)20(22)23/h3-5,7-8,10,13H,1-2,6,9H2,(H,18,21)
• InChI Key： KLHMIETYFJIRNO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCCC1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 429.022
• Monoisotopic Mass: 429.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide

1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide (CAS No. 1099772-08-3): A Comprehensive Overview

1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide (CAS No. 1099772-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a thiophene ring, a sulfonyl group, and a piperidine carboxamide moiety. Its distinct chemical properties make it a valuable intermediate in drug discovery and development.

The compound's molecular formula is C₁₆H₁₆ClN₃O₅S₂, with a molecular weight of approximately 429.9 g/mol. The presence of the 5-chlorothiophene-2-yl and 3-nitrophenyl groups contributes to its reactivity and potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

One of the most searched questions related to this compound is: "What are the applications of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide in drug discovery?" This reflects the growing interest in its potential therapeutic uses. Recent studies suggest that derivatives of this compound may exhibit activity against inflammatory pathways and neurological disorders, making it a hotspot for academic and industrial research.

From a synthetic chemistry perspective, the compound's sulfonyl and carboxamide functionalities offer versatile sites for further modifications. This adaptability is crucial for optimizing pharmacokinetic properties, such as solubility and bioavailability, which are often discussed in forums and research papers. Additionally, its nitrophenyl group can serve as a precursor for reduction reactions, enabling the creation of amine derivatives with enhanced biological activity.

The market demand for 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide has been steadily increasing, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers often highlight its purity (>98%) and stability under standard storage conditions, which are critical for laboratory use. Researchers also frequently inquire about "synthetic routes for CAS 1099772-08-3", underscoring the need for efficient and scalable production methods.

In terms of safety and handling, the compound is typically classified as a non-hazardous material under normal laboratory conditions. However, standard precautions, such as wearing gloves and working in a fume hood, are recommended to minimize exposure. Its chlorothiophene and nitrophenyl components warrant careful handling to avoid unnecessary risks, though it is not classified as a controlled substance.

Looking ahead, the future of 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide appears promising, with ongoing investigations into its role in targeted drug delivery systems. As the pharmaceutical industry continues to explore small-molecule therapeutics, this compound is poised to play a pivotal role in the development of next-generation treatments. Its combination of structural complexity and functional diversity makes it a standout candidate for further exploration.

For researchers and chemists seeking detailed information, resources such as SciFinder and PubChem provide extensive data on its physical and chemical properties. Additionally, peer-reviewed journals frequently publish studies involving this compound, offering insights into its synthetic applications and biological relevance. The compound's CAS number 1099772-08-3 serves as a reliable identifier for sourcing and referencing purposes.

In conclusion, 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)piperidine-2-carboxamide represents a fascinating area of study in modern chemistry. Its multifaceted applications, from drug discovery to material science, highlight its importance in scientific advancement. As research progresses, this compound is likely to remain a key player in the development of innovative solutions for global health challenges.